Cas no 71261-13-7 (3,4-Dinitro-2,5,6-trimethyl benzene)

• Product Name: 3,4-Dinitro-2,5,6-trimethyl benzene
• CAS No: 71261-13-7
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 576556
• PubChem ID: 321407
• Update Time: 2025-10-28

3,4-Dinitro-2,5,6-trimethyl benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,5-trimethyl-3,4-dinitro-
• 1,2,5-trimethyl-3,4-dinitrobenzene
• 1,2,5-trimethyl-3,4-dinitro-benzene
• 1,2,5-Trimethyl-3,4-dinitro-benzol
• NSC271927
• 71261-13-7
• NSC-271927
• 3,4-Dinitro-2,5,6-trimethyl benzene
• SCHEMBL2581020
• DTXSID10313537

• Inchi： 1S/C9H10N2O4/c1-5-4-6(2)8(10(12)13)9(7(5)3)11(14)15/h4H,1-3H3
• InChI Key： QKPVCVOSLXWZPB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C(C)=CC(C)=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.0641
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28
• LogP: 3.47460

Additional information on 3,4-Dinitro-2,5,6-trimethyl benzene

3,4-Dinitro-2,5,6-trimethyl Benzene: A Comprehensive Overview

3,4-Dinitro-2,5,6-trimethyl benzene (CAS No. 71261-13-7) is a highly specialized aromatic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with three methyl groups and two nitro groups. The specific arrangement of these substituents at the 2, 3, 4, and 5 positions of the benzene ring imparts distinctive chemical properties to the molecule.

The synthesis of 3,4-dinitro-2,5,6-trimethyl benzene involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic systems to enhance the yield and purity of the product. These innovations are particularly important given the increasing demand for high-quality aromatic compounds in industries such as pharmaceuticals and materials science.

One of the most notable applications of 3,4-dinitro-2,5,6-trimethyl benzene is in the field of materials science. The compound serves as a precursor for the synthesis of advanced polymers and high-performance materials. Its ability to undergo various functionalization reactions makes it a valuable building block for creating materials with tailored properties. For example, recent studies have demonstrated its potential in developing lightweight yet durable composites for aerospace applications.

In addition to its role in materials science, 3,4-dinitro-2,5,6-trimethyl benzene has garnered attention in pharmaceutical research. The compound's unique electronic properties make it a promising candidate for drug design. Researchers have investigated its potential as a scaffold for developing new classes of therapeutic agents targeting various diseases. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and antioxidant activities.

The environmental impact of 3,4-dinitro-2,5,6-trimethyl benzene has also been a topic of interest in recent studies. While the compound itself is not classified as hazardous under normal conditions, its production and handling require adherence to standard safety protocols. Efforts are underway to develop sustainable practices for synthesizing and utilizing this compound to minimize its ecological footprint.

From a structural standpoint, 3,4-dinitro-2,5,6-trimethyl benzene exhibits interesting electronic characteristics due to the electron-withdrawing effects of the nitro groups and the electron-donating effects of the methyl groups. This interplay between substituents influences the compound's reactivity and stability under different conditions. Recent computational studies have provided deeper insights into these electronic interactions, paving the way for more precise predictions of the compound's behavior in various chemical reactions.

In conclusion,3,4-dinitro-2,5,-trimethyl benzene (CAS No. 71261-13-7) is a versatile aromatic compound with a wide range of applications across multiple disciplines. Its unique molecular structure and chemical properties make it an invaluable tool in modern scientific research and industrial processes. As ongoing research continues to uncover new potential uses for this compound, its significance in various fields is expected to grow further.